1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

• CAS RN: 126543-51-9
• Molecular Formula: C11H13NO3S.Na
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C10H13N5O4/c1-5-3-15(10(18)12-8(5)17)9-7(13-14-11)2-6(4-16)19-9/h3,6-7,9,16H,2,4H2,1H3,(H,12,17,18)/t6-,7?,9+/m0/s1
• InChI Key: GRAIAQOAALQBTB-JFOAVASISA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C(C[C@H](O2)CO)N=[N+]=[N-]
• SMILES: CC1=CN(C(=O)NC1=O)C2C(CC(O2)CO)N=[N+]=[N-]
• synonyms: 2'-azido-2',3'-dideoxythymidine; 2'-N3ddThd

Description

1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, also known as AZT, is a nucleoside analogue used in the treatment of HIV/AIDS. AZT was the first drug approved by the FDA for the treatment of HIV/AIDS in 1987. Since then, it has been used in combination with other antiretroviral drugs to treat HIV/AIDS patients.

Mechanism of Action

1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione is a nucleoside analogue that is incorporated into the viral DNA by the reverse transcriptase enzyme. Once incorporated, it terminates the viral DNA chain and prevents further replication of the virus.
Biochemical and Physiological Effects:
1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione has been shown to reduce the viral load in HIV/AIDS patients and improve their immune function. However, it can also have adverse effects on the bone marrow, resulting in anemia and leukopenia.

Advantages and Limitations for Lab Experiments

1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione is a widely used antiretroviral drug and has been extensively studied for its antiviral properties. However, its use is limited by the development of drug resistance and adverse effects on the bone marrow.

Future Directions

1. Development of new antiviral drugs that target different stages of the viral life cycle.
2. Combination therapy with 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione and other antiretroviral drugs to reduce the development of drug resistance.
3. Study of the long-term effects of 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione on HIV/AIDS patients.
4. Development of new drugs that can overcome the adverse effects of 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione on the bone marrow.
5. Study of the potential use of 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione in the treatment of other viral infections.

Synthesis Methods

1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione can be synthesized by the reaction of 3'-azido-3'-deoxythymidine with triethyl orthoformate in the presence of a catalytic amount of p-toluenesulfonic acid. The resulting intermediate is then treated with hydroxylamine hydrochloride to give 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione.

Scientific Research Applications

1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione has been extensively studied for its antiviral properties in the treatment of HIV/AIDS. It works by inhibiting the reverse transcriptase enzyme, which is essential for the replication of the virus. 1-[(2R,5S)-3-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione is also being studied as a potential treatment for other viral infections, such as hepatitis B and C.